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Compound Name: N-hydroxypipecolic acid

Cat. No.: B038966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-hydroxypipecolic acid (NHP) is a crucial signaling molecule in plant immunology, playing a

key role in systemic acquired resistance (SAR), a plant-wide defense response to pathogen

attacks.[1][2] Its biosynthesis in plants originates from L-lysine through a multi-step enzymatic

pathway.[2][3][4] For research purposes, including the study of plant defense mechanisms, the

development of novel agrochemicals, and as a potential chiral building block in medicinal

chemistry, a reliable and reproducible chemical synthesis of NHP is essential.

This document provides detailed protocols for a two-step chemical synthesis of N-
hydroxypipecolic acid for research applications. The synthesis involves the initial preparation

of methyl pipecolinate from its hydrochloride salt, followed by N-oxidation to yield N-
hydroxypipecolic acid methyl ester, and subsequent hydrolysis to afford the final product.

Biosynthetic Signaling Pathway of N-
hydroxypipecolic Acid
The biosynthesis of NHP in plants is a well-characterized pathway that begins with the amino

acid L-lysine. The pathway involves the sequential action of several enzymes, as illustrated in

the diagram below. Understanding this natural pathway provides context for the importance of

NHP in biological systems.
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Methyl pipecolinate hydrochloride

Step 1: N-Oxidation
Reagents: m-CPBA, NaHCO₃

Solvent: Dichloromethane (DCM)

N-hydroxypipecolic acid methyl ester

Step 2: Hydrolysis
Reagents: LiOH, H₂O

Solvent: Tetrahydrofuran (THF) / Water

N-hydroxypipecolic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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